Cas no 1227954-34-8 (3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 1227954-34-8
• MF: C₈H₄Cl₂N₂O₂
• MW: 231.035559654236
• MDL: MFCD11846271
• CID: 4689485
• Update Time: 2025-11-04

3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid
• FCH1406253

• MDL： MFCD11846271
• Inchi： 1S/C8H4Cl2N2O2/c9-4-2-1-3-5-11-6(8(13)14)7(10)12(4)5/h1-3H,(H,13,14)
• InChI Key： OMBATAGDYCDDMJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C2C=CC=C(N21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Topological Polar Surface Area: 54.6

Additional information on 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid

Research Briefing on 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS: 1227954-34-8)

3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS: 1227954-34-8) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the imidazopyridine core and dichloro substitutions, make it a promising scaffold for the development of novel pharmaceuticals.

Recent studies have highlighted the role of 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid as a key intermediate in the synthesis of bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, particularly targeting protein kinases involved in inflammatory and oncogenic pathways. The compound's ability to modulate kinase activity has been attributed to its interaction with the ATP-binding site of these enzymes, offering a potential avenue for the design of selective inhibitors.

In addition to its kinase inhibitory properties, 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid has been investigated for its antimicrobial activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the dichloro substitutions enhance the compound's ability to disrupt bacterial cell membranes, making it a candidate for further development as an antibacterial agent.

The synthetic routes to 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid have also been a focus of recent research. A 2023 paper in Organic Letters described an efficient, one-pot synthesis method that improves yield and reduces byproduct formation. This advancement is particularly significant for scaling up production, as it addresses previous challenges related to the compound's stability and purification. The method involves a palladium-catalyzed cyclization followed by selective chlorination, offering a streamlined approach to accessing this scaffold.

Despite these promising developments, challenges remain in the clinical translation of 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural optimization to improve its drug-like properties. Ongoing research is exploring prodrug strategies and formulation approaches to enhance its solubility and stability in biological systems.

In conclusion, 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid represents a versatile and pharmacologically relevant scaffold with applications in multiple therapeutic areas. Its continued exploration in drug discovery pipelines underscores its potential to address unmet medical needs, particularly in the fields of oncology and infectious diseases. Future research should focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications through targeted derivatization.